N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide

• IUPAC Name: N-[2-(2-methoxyanilino)-2-phenylethyl]benzenesulfonamide
• InChI: InChI=1S/C21H22N2O3S/c1-26-21-15-9-8-14-19(21)23-20(17-10-4-2-5-11-17)16-22-27(24,25)18-12-6-3-7-13-18/h2-15,20,22-23H,16H2,1H3
• InChI Key: XOVICQUUUHUQSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(CNS(=O)(=O)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide, also known as MPAEPBS, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a sulfonamide derivative that has been synthesized using various methods. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide is not fully understood. However, it has been shown to bind to specific proteins and inhibit their activity. It has been shown to inhibit the activity of various enzymes such as protein kinase C, tyrosine kinase, and phosphodiesterase. It has also been shown to modulate the activity of ion channels such as TRPV1 and TRPA1.
Biochemical and Physiological Effects:
N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit tumor growth and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to have anti-inflammatory effects and reduce pain in animal models of inflammation and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide in lab experiments is its high potency and specificity. It has been shown to have a high affinity for specific proteins and can be used at low concentrations. Additionally, it has been shown to have minimal toxicity in vitro and in vivo. However, one of the limitations of using N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide in scientific research. One potential direction is the development of N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide derivatives with improved solubility and potency. Another direction is the use of N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide in the development of new drugs for the treatment of various diseases. Additionally, N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide can be used in the development of new diagnostic tools for the detection of specific proteins in various diseases. Finally, N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide can be used in the development of new materials with specific properties for various applications.

Scientific Research Applications

N-{2-[(2-methoxyphenyl)amino]-2-phenylethyl}benzenesulfonamide has been extensively used in scientific research due to its unique properties. It has been used as a tool to study various biological processes such as protein-protein interactions, enzyme inhibition, and ion channel regulation. It has also been used to study the role of specific proteins in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.